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Compound of Interest

Compound Name: Furan-3-ylethynyltrimethylsilane

Cat. No.: B1316097 Get Quote

Essential Safety and Handling Guide for Furan-
3-ylethynyltrimethylsilane
This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of Furan-3-ylethynyltrimethylsilane (CAS 465521-19-1). The following

procedures are designed for researchers, scientists, and professionals in drug development to

ensure safe laboratory operations.

I. Immediate Safety and Personal Protective
Equipment (PPE)
Handling Furan-3-ylethynyltrimethylsilane requires stringent safety measures due to its

potential hazards, including skin, eye, and respiratory irritation, and potential long-lasting

harmful effects on aquatic life.[1][2]

Engineering Controls:

All work must be conducted in a certified chemical fume hood to minimize inhalation of

vapors.[3]

Ensure an eyewash station and safety shower are readily accessible.[3]

Avoid heat, sparks, and open flames as the compound is combustible.[1][4]
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Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory for

handling this compound.[4][5][6]

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.[3]

To protect against splashes

and vapors.

Hand Protection
Chemically resistant gloves

(e.g., nitrile or neoprene).[3][7]
To prevent skin contact.

Body Protection A flame-resistant lab coat.[3]
To protect against splashes

and fire hazards.

Respiratory

Use in a well-ventilated area is

crucial.[4] If ventilation is

inadequate or in case of a spill,

a respirator with an organic

vapor cartridge is necessary.[3]

To prevent inhalation of

harmful vapors.

II. Quantitative Safety Data
The following table summarizes key safety and physical data for Furan-3-
ylethynyltrimethylsilane.

Property Value Source

Molecular Formula C₉H₁₂OSi [1][8][9]

Molecular Weight 164.28 g/mol [1][8][9]

Boiling Point 184-186 °C [1][10]

Density 0.906 g/mL at 25 °C [1][10]

Flash Point 65 °C (149 °F) [1][10]

Hazard Codes H315, H319, H335, H413 [1][2]

Signal Word Warning [1][2]
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III. Experimental Protocol: Handling and Disposal
Workflow
A systematic approach to handling and disposal is critical to mitigate risks associated with

Furan-3-ylethynyltrimethylsilane.

Operational Plan: Step-by-Step Handling

Preparation: Before handling, ensure all necessary PPE is worn correctly and engineering

controls are functioning properly.

Dispensing: Handle with care, pouring slowly to avoid splashes.[4] Work should be

performed over a spill tray.

Reaction Setup: If used in a reaction, ensure the apparatus is secure and properly ventilated.

The compound is stored under an argon atmosphere, suggesting it may be sensitive to air

and moisture.[8]

Post-Reaction: Quench any unreacted material carefully, if applicable to the specific

experimental protocol.

Disposal Plan: Step-by-Step Waste Management

Waste Segregation: Do not mix Furan-3-ylethynyltrimethylsilane waste with other waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) guidelines.[11]

Containerization: Collect all waste containing this compound in a designated, properly

labeled, and sealed hazardous waste container.[5][11] The container must be compatible

with organic compounds.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name: "Furan-3-ylethynyltrimethylsilane".[5]

Storage: Store the sealed waste container in a designated, well-ventilated, and cool satellite

accumulation area for hazardous waste.[4][11]
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Final Disposal: Arrange for pickup and disposal through your institution's EHS department or

a licensed hazardous waste disposal contractor.[3][11] Never dispose of this chemical down

the drain or in regular trash.[11]

IV. Workflow Visualization
The following diagram illustrates the key steps for the safe handling and disposal of Furan-3-
ylethynyltrimethylsilane.
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Workflow for Handling and Disposal of Furan-3-ylethynyltrimethylsilane

Operational Plan: Handling

Disposal Plan

1. Preparation
(Wear PPE, Check Controls)

2. Dispensing
(Pour Slowly)

3. Reaction Setup
(Proper Ventilation)

4. Post-Reaction
(Quench if applicable)

1. Waste Segregation

Transfer Waste

2. Containerization
(Sealed, Compatible Container)

3. Labeling
('Hazardous Waste', Chemical Name)

4. Storage
(Designated Area)

5. Final Disposal
(EHS or Contractor)
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Caption: Logical workflow for the safe handling and disposal of Furan-3-
ylethynyltrimethylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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